4-(1,4-Diazepan-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-(1,4-diazepan-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H18N6/c1-2-5-13(6-3-1)22-16-14(11-20-22)15(18-12-19-16)21-9-4-7-17-8-10-21/h1-3,5-6,11-12,17H,4,7-10H2
• InChI Key: ZHNMXGAPGQCILZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C2=NC=NC3=C2C=NN3C4=CC=CC=C4
• Molecular Formula: C16H18N6
• Molecular Weight: 294.35 g/mol

Description

4-(1,4-Diazepan-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidine, commonly known as DPP, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. DPP belongs to the class of pyrazolopyrimidine derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The exact mechanism of action of DPP is not yet fully understood. However, it has been shown to modulate various signaling pathways in cells, including the MAPK/ERK and PI3K/Akt pathways. DPP has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects:
DPP has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as IL-6 and TNF-α. DPP has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis. Additionally, DPP has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPP in lab experiments is its wide range of biological activities. DPP has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties, making it a versatile compound for studying various biological processes. However, one limitation of using DPP in lab experiments is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on DPP. One area of interest is the development of DPP derivatives with improved solubility and bioavailability. Another area of interest is the exploration of DPP's potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of DPP and its potential applications in the field of medicine.

Synthesis Methods

DPP can be synthesized using various methods, including the reaction of 4,6-dichloropyrimidine with 1-phenyl-1,4-diazepane in the presence of a base such as potassium carbonate. Another method involves the reaction of 4,6-dichloropyrimidine with 1-phenyl-1,4-diazepane-5-carboxamide in the presence of a base such as sodium hydride.

Scientific Research Applications

DPP has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. DPP has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.